2-(4-biphenylyloxy)-N-3-isoxazolylacetamide
Overview
Description
2-(4-biphenylyloxy)-N-3-isoxazolylacetamide, also known as BISA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide is not fully understood, but it is believed to work by inhibiting the production of inflammatory mediators and blocking pain signals in the nervous system. 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has also been shown to have anti-tumor properties by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has been shown to have a variety of biochemical and physiological effects in scientific research studies. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has several advantages for lab experiments, including its ease of synthesis and low toxicity. However, 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide also has some limitations, including its poor solubility in water and limited bioavailability.
Future Directions
There are several future directions for 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide research. One area of interest is the development of 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide derivatives with improved solubility and bioavailability. 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide could also be studied for its potential as a treatment for other neurodegenerative diseases, such as Huntington's disease. Additionally, 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide could be further studied for its anti-cancer properties and potential use in combination with other cancer treatments.
In conclusion, 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide is a chemical compound with potential therapeutic applications in scientific research. Its ease of synthesis, low toxicity, and anti-inflammatory, analgesic, and anti-cancer properties make it an attractive compound for further study. Future research should focus on developing 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide derivatives with improved solubility and bioavailability, as well as exploring its potential as a treatment for other diseases.
Scientific Research Applications
2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has been shown to have potential therapeutic applications in various scientific research studies. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. 2-(4-biphenylyloxy)-N-3-isoxazolylacetamide has also been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-(1,2-oxazol-3-yl)-2-(4-phenylphenoxy)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3/c20-17(18-16-10-11-22-19-16)12-21-15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-11H,12H2,(H,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHEOVNZZQMVGMP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)OCC(=O)NC3=NOC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(biphenyl-4-yloxy)-N-(1,2-oxazol-3-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.